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Compound of Interest

Compound Name: 4-Nitrophenyl propionate

Cat. No.: B1209708 Get Quote

4-Nitrophenyl propionate (4-NPP) is a widely utilized chromogenic substrate for the kinetic

analysis of various esterases and lipases. The principle of its use is elegant in its simplicity:

enzymatic hydrolysis of the ester bond in 4-NPP liberates 4-nitrophenol (4-NP).[1][2][3] Under

neutral to alkaline pH conditions, 4-NP exists predominantly as the 4-nitrophenoxide ion, which

exhibits a distinct yellow color and a strong absorbance maximum around 405-410 nm.[2] The

rate of formation of this colored product is directly proportional to the enzyme's activity, allowing

for sensitive and continuous monitoring via spectrophotometry.[1][3]

However, the accuracy and reproducibility of these assays are fundamentally dependent on the

correct preparation of the substrate solution. Due to the inherent chemical properties of 4-NPP,

particularly its low aqueous solubility and potential for spontaneous hydrolysis, improper

preparation can lead to significant experimental artifacts, including high background signals,

substrate precipitation, and inaccurate kinetic measurements. This guide provides a detailed,

field-proven protocol for the preparation of 4-NPP stock and working solutions, grounded in the

principles of chemical stability and solubility to ensure self-validating and reliable assay results.

Physicochemical Properties and Solubility Profile
A thorough understanding of the substrate's properties is the foundation of a robust protocol.

Key characteristics of 4-Nitrophenyl propionate are summarized below.

Table 1: Physicochemical Properties of 4-Nitrophenyl Propionate
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Property Value Source(s)

CAS Number 1956-06-5 [4][5][6]

Molecular Formula C₉H₉NO₄ [4]

Molecular Weight 195.17 g/mol [4][5]

Appearance White to Off-White Solid [4]

Melting Point 62-64 °C [4][7]

Recommended Storage
Store at -20°C or 2-8°C. Keep

dry.
[4][5]

The primary challenge in preparing 4-NPP for aqueous enzymatic assays is its hydrophobic

nature. It is sparingly soluble in water but readily dissolves in various organic solvents. This

necessitates a two-step preparation process: creating a concentrated stock solution in an

organic solvent, followed by dilution into an aqueous assay buffer.

Table 2: Solubility Data for 4-Nitrophenyl Esters

Compound Solvent Solubility Notes Source(s)

4-Nitrophenyl

Propionate

Chloroform, Ethyl

Acetate
Slightly Soluble Qualitative data. [4]

4-Nitrophenyl

Butyrate
DMSO, DMF ~30 mg/mL

Purge solvent

with inert gas.
[8]

4-Nitrophenyl

Butyrate
Ethanol ~15 mg/mL [8]

4-Nitrophenyl

Acetate
Ethanol 100 mg/mL

Heat may be

needed to

dissolve.

4-Nitrophenyl

Tetradecanoate
2-Propanol

~5.76 mg/mL

(16.5 mM)

Used for

preparing lipase

assay substrate

solution.

[9]
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Expert Insight: Based on the solubility profiles of analogous 4-nitrophenyl esters, Dimethyl

Sulfoxide (DMSO) and 2-Propanol (Isopropanol) are excellent choices for preparing a 4-NPP

stock solution. They are water-miscible, allowing for homogenous dilution into the final assay

buffer, and are generally compatible with most enzyme systems at the low final concentrations

(<1-2%) typically used in assays.

Workflow for Substrate Solution Preparation
The following diagram illustrates the validated workflow for preparing 4-NPP solutions, from the

initial stock to the final working solution ready for enzyme addition.
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PART 1: Stock Solution Preparation (Organic Phase)

PART 2: Working Solution Preparation (Aqueous Phase)

1. Weigh 4-NPP Solid

2. Dissolve in Organic Solvent
(e.g., Isopropanol or DMSO)

Calculate Mass for
Target Concentration (e.g., 20 mM)

 informs 

3. Store Stock at -20°C
(Aliquot to avoid freeze-thaw)

4. Dilute Stock into
Assay Buffer (e.g., Tris-HCl)

 Use small aliquot 

5. Add Emulsifier (e.g., Triton X-100)
& Sonicate

6. Pre-incubate at
Assay Temperature (e.g., 37°C)

Ready for Enzyme Addition

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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